Cas no 705-31-7 (1-Ethynyl-4-(trifluoromethyl)benzene)

1-Ethynyl-4-(trifluoromethyl)benzene is a versatile aromatic compound featuring an ethynyl group and a trifluoromethyl substituent on a benzene ring. Its molecular structure, combining electron-withdrawing and reactive functional groups, makes it valuable in synthetic organic chemistry, particularly in cross-coupling reactions, click chemistry, and the preparation of advanced materials. The trifluoromethyl group enhances stability and lipophilicity, while the ethynyl moiety allows for further functionalization via Sonogashira or other alkyne-based transformations. This compound is commonly employed in pharmaceutical and agrochemical research, as well as in the development of liquid crystals and polymers. Its well-defined reactivity and stability under various conditions make it a reliable intermediate for tailored synthesis.

1-Ethynyl-4-(trifluoromethyl)benzene structure

705-31-7 structure

Product Name:1-Ethynyl-4-(trifluoromethyl)benzene

CAS No:705-31-7

MF:C₉H₅F₃

MW:170.131212949753

MDL:MFCD01861903

CID:39672

PubChem ID:4348295

Update Time:2025-05-28

1-Ethynyl-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-Ethynyl-4-(trifluoromethyl)benzene
- 4-Ethynyltrifluoroluene
- 1-Ethynyl-4-(trifluoromethyl)-benzene
- 4-Ethynyl-α,α,α-trifluorotoluene
- 4'-Trifluoromethylphenyl acetylene
- 4-Ethynylbenzotrifluoride
- [4-(Trifluoromethyl)phenyl]acetylene
- 4-Trifluoromethylphenyl Acetylene
- 4-(Trifluoromethyl)phenylacetylene
- 4-Ethynyl-alpha,alpha,alpha-trifluorotoluene
- 4-Ethynyl-a,a,a-trifluorotoluene
- 1-ethynyl-4-trifluoromethyl-benzene
- BENZENE, 1-ETHYNYL-4-(TRIFLUOROMETHYL)-
- 4'-Trifluoromethylphenylacetylene
- PubChem10444
- 4-ethynyl trifluorotoluene
- 4-Trifluoromethylphenylethyne
- 4-trifluoromethylphenylacetylene
- 4-Ethy
- SCHEMBL202305
- E0626
- 4-Ethynyl-alpha,alpha,alpha-trifluorotoluene, 97%
- BCP15594
- 4-Ethynyl- alpha , alpha , alpha -trifluorotoluene
- A-trifluorotoluene
- A9301
- DTXSID20402209
- 4'-(Trifluoromethyl)phenyl Acetylene
- F0001-1824
- 1-ethynyl-4-trifluromethylbenzene
- PS-8707
- MLKSRSDPWVNPFY-UHFFFAOYSA-N
- MFCD01861903
- para-trifluoromethylphenylacetylene
- 4-Ethynyl-
- 1-ethynyl-4-trifluoromethylbenzene
- BP-12638
- A,
- 4-trifluoromethyl-phenylacetylene
- AMY1229
- Q-102444
- 705-31-7
- FT-0616937
- EN300-103793
- AKOS009156709
- CS-0071274
- DB-012618
- MDL： MFCD01861903
- Inchi： 1S/C9H5F3/c1-2-7-3-5-8(6-4-7)9(10,11)12/h1,3-6H
- InChI Key： XTKBMZQCDBHHKY-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C#C)=CC=1)(F)F

Computed Properties

Exact Mass: 170.03400
Monoisotopic Mass: 170.034
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 0
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Color/Form: Not determined
Density: 1.043 g/mL at 25 °C(lit.)
Boiling Point: 60°C/30mmHg(lit.)
Flash Point: Fahrenheit: 68 ° f < br / > Celsius: 20 ° C < br / >
Refractive Index: n20/D 1.4650(lit.)
PSA: 0.00000
LogP: 2.68670
Solubility: Not determined
λmax: 249(EtOH)(lit.)

1-Ethynyl-4-(trifluoromethyl)benzene Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H225
Warning Statement： P210
Hazardous Material transportation number：UN 1993 3/PG 2
WGK Germany：3
Hazard Category Code： 11
Safety Instruction： S16-S26-S36-S45
Hazardous Material Identification：
Risk Phrases：R11
Safety Term：S16;S26;S36;S45
HazardClass：3
PackingGroup：II
Storage Condition：0-10°C

1-Ethynyl-4-(trifluoromethyl)benzene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Ethynyl-4-(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	040280-1g	4'-Trifluoromethylphenyl acetylene	705-31-7	97%	1g	￡22.00	2022-02-28
Fluorochem	040280-5g	4'-Trifluoromethylphenyl acetylene	705-31-7	97%	5g	￡75.00	2022-02-28
Fluorochem	040280-25g	4'-Trifluoromethylphenyl acetylene	705-31-7	97%	25g	￡225.00	2022-02-28
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY038930-0.25g	4-(Trifluoromethyl)phenylacetylene	705-31-7	≥98%	0.25g	¥27.0	2023-09-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY038930-1g	(S)-4-Acetylamino-2-[1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethyl]isoindoline-1,3-dione	705-31-7	≥98%	1g	¥33.0	2023-09-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY038930-5g	5-[4’-(Bromomethyl)-1,1’-biphenyl-2-yl]-1-triphenylmethyl-1H-tetrazole	705-31-7	≥98%	5g	¥140.0	2023-09-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY038930-10g	Adenine Hydrochloride Hemihydrate	705-31-7	≥98%	10g	¥274.0	2023-09-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY038930-25g	Adenine Hydrochloride Hemihydrate	705-31-7	≥98%	25g	¥785.0	2023-09-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY038930-100g	Adenine Hydrochloride Hemihydrate	705-31-7	≥98%	100g	¥2904.0	2023-09-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E830352-200mg	4-Ethynyl-α,α,α-trifluorotoluene	705-31-7	97%	200mg	￥65.00	2022-01-12

1-Ethynyl-4-(trifluoromethyl)benzene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:705-31-7)4-乙炔基-α,α,α-三氟甲苯

Order Number:LE26839758

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:59

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:705-31-7)4'-TRIFLUOROMETHYLPHENYL ACETYLENE

Order Number:sfd3164

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

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